molecular formula C14H17N3O2 B8388204 Methyl 4-(4-cyanophenyl)-1-piperazineacetate CAS No. 162997-44-6

Methyl 4-(4-cyanophenyl)-1-piperazineacetate

Cat. No. B8388204
CAS RN: 162997-44-6
M. Wt: 259.30 g/mol
InChI Key: TXQRAHLCQGFUDS-UHFFFAOYSA-N
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Description

Methyl 4-(4-cyanophenyl)-1-piperazineacetate is a useful research compound. Its molecular formula is C14H17N3O2 and its molecular weight is 259.30 g/mol. The purity is usually 95%.
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properties

CAS RN

162997-44-6

Molecular Formula

C14H17N3O2

Molecular Weight

259.30 g/mol

IUPAC Name

methyl 2-[4-(4-cyanophenyl)piperazin-1-yl]acetate

InChI

InChI=1S/C14H17N3O2/c1-19-14(18)11-16-6-8-17(9-7-16)13-4-2-12(10-15)3-5-13/h2-5H,6-9,11H2,1H3

InChI Key

TXQRAHLCQGFUDS-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CN1CCN(CC1)C2=CC=C(C=C2)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

2 g of 1-(4-cyanophenyl)-piperazine are stirred in 20 ml of dry dimethylformamide at ambient temperature with 0.51 g of a 50% sodium hydride/oil suspension. Whilst cooling in a water bath, 1 ml of bromoacetate is added. Then the mixture is diluted with water and extracted with ethyl acetate. The combined ethyl acetate extracts are dried and the solvent is removed under reduced pressure. The residue remaining is chromatographed with methylene chloride/methanol (98:2) over silica gel. The product is triturated with ether, suction filtered and washed with petroleum ether. Yield: 1.6 g (58% of theory), Melting point: 92°-96° C.
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